molecular formula C12H10Cl2O3 B8286883 3-Benzoyloxymethyl-2,2-dichlorocyclobutanone

3-Benzoyloxymethyl-2,2-dichlorocyclobutanone

Cat. No. B8286883
M. Wt: 273.11 g/mol
InChI Key: DEKGRHCBHSZTKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzoyloxymethyl-2,2-dichlorocyclobutanone is a useful research compound. Its molecular formula is C12H10Cl2O3 and its molecular weight is 273.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Benzoyloxymethyl-2,2-dichlorocyclobutanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Benzoyloxymethyl-2,2-dichlorocyclobutanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H10Cl2O3

Molecular Weight

273.11 g/mol

IUPAC Name

(2,2-dichloro-3-oxocyclobutyl)methyl benzoate

InChI

InChI=1S/C12H10Cl2O3/c13-12(14)9(6-10(12)15)7-17-11(16)8-4-2-1-3-5-8/h1-5,9H,6-7H2

InChI Key

DEKGRHCBHSZTKS-UHFFFAOYSA-N

Canonical SMILES

C1C(C(C1=O)(Cl)Cl)COC(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of benzoic acid allyl ester (100 g, 0.617 mol) and zinc (activated Zn) (161 g, 2.47 mol) in diethyl ether (1.23 L) was added dropwise a solution of trichloroacetyl chloride (223 g, 1.23 mol) and dimethoxyethane (110 g, 1.23 mol) in diethyl ether (1.23 L, 2 L/mol) over 40 minutes under nitrogen with vigorously stirring, and then the mixture was stirred at room temperature (internal temperature: 30° C.) for 29 hours. During the stirring, additional zinc (activated Zn) (respectively, 150 g (2.29 mol) and 100 g (1.53 mol)) was added at 7 and 24 hours after the beginning of the stirring. To the reaction mixture was added hexane (1 L), and the mixture was stirred for 10 minutes, and then the solid was removed by decantation and the supernatant was washed with water (1 L), aqueous saturated sodium bicarbonate solution (3×1 L) and saturated saline (500 mL), and dried over magnesium sulfate. The mixture was evaporated and the precipitated white solid was collected by filtration and washed with hexane (500 mL) to give the titled compound (62.5 g, 37%).
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
1.23 L
Type
solvent
Reaction Step One
Name
Quantity
161 g
Type
catalyst
Reaction Step One
Quantity
223 g
Type
reactant
Reaction Step Two
Quantity
110 g
Type
reactant
Reaction Step Two
Quantity
1.23 L
Type
solvent
Reaction Step Two
Quantity
1 L
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Yield
37%

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